Cas no 1804406-56-1 (Methyl 6-bromo-2-cyano-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 6-bromo-2-cyano-3-(trifluoromethyl)benzoate
• CAS No: 1804406-56-1
• MF: C₁₀H₅BrF₃NO₂
• MW: 308.051412343979
• CID: 4954527
• Update Time: 2025-10-30

Methyl 6-bromo-2-cyano-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-2-cyano-3-(trifluoromethyl)benzoate

• Inchi： 1S/C10H5BrF3NO2/c1-17-9(16)8-5(4-15)6(10(12,13)14)2-3-7(8)11/h2-3H,1H3
• InChI Key： UXUOPFFTRWTIQS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C#N)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Methyl 6-bromo-2-cyano-3-(trifluoromethyl)benzoate

Methyl 6-bromo-2-cyano-3-(trifluoromethyl)benzoate (CAS No. 1804406-56-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-bromo-2-cyano-3-(trifluoromethyl)benzoate, identified by its CAS number 1804406-56-1, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its bromine, cyano, and trifluoromethyl substituents, plays a crucial role in the synthesis of various biologically active molecules. The strategic placement of these functional groups makes it an invaluable building block for the development of novel therapeutic agents.

The< strong> trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability and binding affinity in drug candidates. Recent studies have highlighted its importance in modulating pharmacokinetic properties, making it a preferred choice for medicinal chemists aiming to optimize drug efficacy and duration of action. In the context of Methyl 6-bromo-2-cyano-3-(trifluoromethyl)benzoate, this moiety contributes to the compound's overall reactivity and utility in further derivatization.

The< strong> cyano group introduces a polar site that can engage in hydrogen bonding interactions, which is often exploited to improve solubility and bioavailability of pharmaceuticals. Additionally, the< strong> bromo substituent serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of heterocyclic compounds with potential therapeutic applications.

In recent years, the demand for efficient synthetic routes to complex pharmaceutical intermediates has driven innovation in catalytic methodologies. The use of palladium-based catalysts has emerged as a powerful tool for facilitating transformations involving< strong> 6-bromo-2-cyano-3-(trifluoromethyl)benzoate. For instance, palladium-catalyzed cyanation reactions have been employed to introduce cyano groups into aromatic systems with high regioselectivity. Similarly, cross-coupling reactions between this intermediate and aryl halides have enabled the construction of biaryl structures, which are prevalent in many FDA-approved drugs.

The< strong> trifluoromethyl group's electron-withdrawing nature also influences the electronic properties of the benzene ring, making it more susceptible to electrophilic aromatic substitution reactions. This characteristic has been leveraged in the development of novel synthetic strategies for introducing additional substituents at specific positions on the aromatic core. Such modifications can fine-tune the pharmacological profile of drug candidates by altering their binding interactions with biological targets.

Advances in computational chemistry have further enhanced the utility of< strong> Methyl 6-bromo-2-cyano-3-(trifluoromethyl)benzoate. Molecular modeling studies have provided insights into how different substituents influence the compound's conformational landscape and reactivity. These predictions have been validated experimentally, demonstrating the importance of computational tools in guiding synthetic design. By integrating experimental data with theoretical calculations, researchers can accelerate the discovery process and reduce trial-and-error experimentation.

The pharmaceutical industry continues to explore new applications for< strong> 1804406-56-1. Recent patents have described its use as a precursor in the synthesis of antiviral and anticancer agents. The ability to modify its structure through various chemical transformations allows for the generation of a diverse library of compounds with tailored biological activities. This flexibility makes it an indispensable tool for medicinal chemists working on next-generation therapeutics.

In conclusion, Methyl 6-bromo-2-cyano-3-(trifluoromethyl)benzoate represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique combination of functional groups and reactivity patterns enables its use in a wide range of synthetic protocols. As research progresses, new applications and methodologies will undoubtedly emerge, further solidifying its importance in drug discovery and development.